Cas no 2229552-70-7 (2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole)

• Product Name: 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole
• CAS No: 2229552-70-7
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 6235552
• PubChem ID: 165680492
• Update Time: 2025-10-29

2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole
• EN300-1787036
• 2-[2-(azetidin-3-yloxy)ethyl]-1,3-benzothiazole
• 2229552-70-7

• Inchi： 1S/C12H14N2OS/c1-2-4-11-10(3-1)14-12(16-11)5-6-15-9-7-13-8-9/h1-4,9,13H,5-8H2
• InChI Key： OOSGXDFJYINLGN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCOC1CNC1

Computed Properties

• Exact Mass: 234.08268425g/mol
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole

Introduction to 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole (CAS No: 2229552-70-7)

2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole, identified by the chemical identifier CAS No: 2229552-70-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzothiazole family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole incorporates an azetidine moiety linked to an ethyl chain, which extends to another benzothiazole ring. This unique configuration suggests a potential for multiple interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The benzothiazole core is a well-documented pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the azetidine ring in 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole introduces additional functional groups that can modulate the compound's reactivity and binding affinity. This structural feature has been exploited in the design of novel therapeutic agents, where the azetidine ring can serve as a hinge region or a recognition site for specific biological targets.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The structural complexity of 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole makes it a suitable candidate for modulating PPIs. Studies have shown that benzothiazole derivatives can interact with specific residues in protein interfaces, thereby disrupting or stabilizing protein-protein interactions. The azetidine ring, with its flexible conformation, can adapt to different binding pockets, enhancing the compound's ability to interact with target proteins.

Moreover, the ethyl chain in 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole provides a hydrophobic anchor that can improve membrane permeability and oral bioavailability, critical factors for drug efficacy. This feature is particularly important in the development of orally administered drugs, where poor bioavailability can significantly limit therapeutic outcomes. The combination of these structural elements suggests that 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole could be a versatile scaffold for designing next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole to biological targets. These computational approaches have been instrumental in identifying key interactions between the compound and its target proteins. For instance, molecular docking studies have revealed that the benzothiazole core can bind to hydrophobic pockets in target proteins, while the azetidine ring interacts with polar residues. This dual interaction pattern enhances the compound's binding affinity and specificity.

The potential therapeutic applications of 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole are further supported by experimental studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several enzymes and receptors implicated in diseases such as cancer and inflammation. For example, studies have shown that 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and are overexpressed in various pathological conditions. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties by modulating cytokine production and signaling pathways.

The synthesis of 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azetidine ring through cyclization reactions followed by etherification to introduce the ethyl chain. The final step involves coupling the ethylated azetidine derivative with a benzothiazole moiety through nucleophilic substitution or other suitable coupling reactions. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce larger quantities of the compound for further studies.

The pharmacokinetic properties of 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole are also an important consideration in drug development. In preclinical studies conducted using animal models, this compound has demonstrated favorable pharmacokinetic profiles including reasonable absorption rates and prolonged half-life. These properties suggest that 2-2-(azetidin-3-yloxy)ethyl-1,3-benzothiazole could be suitable for repeated dosing regimens without significant accumulation or toxicity concerns.

Future research directions for CAS No: 2229552-70-7 include exploring its potential as an lead compound for drug development targeting specific diseases such as cancer and inflammatory disorders. Further investigation into its mechanism of action will be crucial for understanding its therapeutic effects and identifying potential side effects. Additionally， combining benzothiazole derivatives like 2229552707 with other bioactive molecules could lead to synergistic effects，enhancing their therapeutic efficacy。

In conclusion,benzothiazoles like 2229552707 represent exciting opportunities for drug discovery due to their diverse biological activities。The structural features of 2229552707 make it a promising candidate for modulating protein-protein interactions，a key approach in modern drug design。With continued research，this compound has the potential to contribute significantly to advancements in pharmaceutical science。